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Compound of Interest

Compound Name: Cobalt hypophosphite

CAS No.: 14590-14-8

Cat. No.: B081714

Get Quote

For Researchers, Scientists, and Professionals in Materials Science and Energy Storage.

This document provides detailed application notes and experimental protocols for the utilization

of cobalt-based phosphorus compounds, particularly cobalt phosphates and phosphides

derived from precursors like cobalt hypophosphite, as electrode materials in supercapacitors

and batteries. These guidelines are intended to assist researchers in the synthesis,

characterization, and evaluation of these materials for high-performance energy storage

applications.

Introduction
Supercapacitors and batteries are at the forefront of energy storage technology, addressing the

demand for high power and energy densities. The performance of these devices is critically

dependent on the electrode materials. Cobalt-based materials are highly valued for their

multiple oxidation states and high theoretical capacitance. While cobalt hypophosphite is

often used as a precursor, its derivatives, cobalt phosphates and phosphides, have

demonstrated significant promise as active electrode materials. These materials offer tunable
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porous structures and high surface areas, which are advantageous for electrochemical energy

storage. The porous nature of these materials provides a large surface area for the formation of

an electrical double-layer and facilitates efficient ion diffusion, while the redox-active cobalt

centers contribute to pseudocapacitance, thereby enhancing the overall charge storage

capacity. This combination of charge storage mechanisms makes cobalt phosphates and

phosphides compelling candidates for next-generation energy storage electrodes.

Data Presentation: Electrochemical Performance
The following tables summarize the quantitative performance data of various cobalt-based

phosphate and phosphide materials in energy storage applications.

Table 1: Performance of Cobalt-Based Materials in Supercapacitors
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Material
Specific
Capacita
nce (F/g)

Current
Density
(A/g)

Energy
Density
(Wh/kg)

Power
Density
(W/kg)

Cycling
Stability
(%
retention
after
cycles)

Referenc
e

Cobalt-

doped

Nickel

Phosphite

714.8 -
15.48

mWh/cm²
0.6 kW/cm² - [1]

1D

Nanobelt-

like

Co₂P₂O₇

1766
5 mV/s

(scan rate)
83.16 9350 - [2]

Asymmetri

c

Co₂P₂O₇//

AC

266 - 83.16 9350 - [2]

Co₂P₂O₇

Hierarchica

l

Architectur

e

367 0.625 - -
96.2% after

3000
[3]

Nickel-

Cobalt

Phosphate

Nanosheet

s

1132.5 1 >32 -
93% after

8000
[4]

Cobalt

Phosphate

(CP3

electrode)

678
10 mV/s

(scan rate)
- -

90.46%

after

10,000

[5]
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Co-doped

W₁₈O₄₉/CC
792 1 35 - - [6][7]

NPC/CS

(water)
677 - - - - [8]

Co₀.₅Cu₀.₅

Mn(PO₄)₂
340 C/g 0.5 55 800

90% after

2500
[9]

Co-

substituted

α-MnO₂

618
5 mV/s

(scan rate)
- - - [10]

MnCo₂O₄

Nanoflakes
256

5 mV/s

(scan rate)
- -

85% after

10,000
[10]

Table 2: Performance of Cobalt-Based Materials in Batteries
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Material
Applicati
on

Specific
Capacity
(mAh/g)

Current
Density
(mA/g)

Coulombi
c
Efficiency
(%)

Cycling
Stability
(%
retention
after
cycles)

Referenc
e

CoP₂@C

Sodium-ion

Battery

Anode

~550 500 - - [11]

CoP@RG

O

Lithium-ion

Battery

Anode

546.6 100
72 (1st

cycle)

Stable over

500 cycles
[12]

CoP@RG

O

Sodium-ion

Battery

Anode

- -
45.7 (1st

cycle)
- [13]

Co₂P@NC

F

All-Solid-

State Li-ion

Battery

1474.2

(initial

discharge)

55.5 - - [14]

Co-Mn-O/C

Lithium-ion

Battery

Anode

1088.5 1000 -
After 600

cycles
[11]

Fe₂P@NC

Lithium-ion

Battery

Anode

1214.8 66.6 >100 - [11]

CoHCF

HSs-2

Sodium-ion

Battery

Cathode

121.16

(initial)
200

100 (after

15th cycle)
- [15]

Experimental Protocols
Protocol 1: Synthesis of Bouquet-like Cobalt-Doped
Nickel Phosphite
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This protocol describes a one-step solvothermal process for synthesizing bouquet-like cobalt-

doped nickel phosphite.[1]

Materials:

Nickel source (e.g., Nickel chloride)

Cobalt source (e.g., Cobalt chloride)

Phosphorus source (e.g., Sodium hypophosphite)

Ethylene glycol

Deionized water

Procedure:

Prepare a mixed solution of ethylene glycol and deionized water with a 1:1 volume ratio.

Dissolve the nickel source, cobalt source, and sodium hypophosphite in the prepared

solvent. The cobalt content should be kept low relative to the nickel content.

Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it to 200 °C for 20 hours.

After the reaction, allow the autoclave to cool down to room temperature naturally.

Collect the precipitate by centrifugation, wash it several times with deionized water and

ethanol to remove any unreacted precursors.

Dry the final product in a vacuum oven at 60 °C for 12 hours.

Protocol 2: Fabrication and Electrochemical
Measurement of Electrodes
This protocol outlines the fabrication of working electrodes and the subsequent electrochemical

characterization.
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Materials:

Active material (e.g., Cobalt-doped Nickel Phosphite)

Acetylene black (conductive agent)

Polyvinylidene fluoride (PVDF) binder

N-methyl-2-pyrrolidone (NMP) solvent

Copper foil or Nickel foam (current collector)

Electrolyte (e.g., 1 M KOH for supercapacitors, or specific electrolyte for batteries)

Reference electrode (e.g., Ag/AgCl)

Counter electrode (e.g., Platinum wire)

Electrode Preparation:

Mix the active material, acetylene black, and PVDF binder in a mass ratio of 7:2:1.[13]

Add a few drops of NMP to the mixture and grind to form a homogeneous slurry.

Coat the slurry onto a piece of copper foil or nickel foam.[13]

Dry the coated electrode in a vacuum oven at 120 °C for 12 hours to remove the solvent.[13]

Press the dried electrode under a certain pressure to ensure good contact between the

active material and the current collector.

Electrochemical Measurements:

Assemble a three-electrode system in an electrochemical workstation. Use the fabricated

electrode as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl

electrode as the reference electrode.

For supercapacitor testing, use an aqueous electrolyte such as 1 M KOH.[2] For battery

testing, use an appropriate electrolyte, for instance, 1 M NaClO₄ in a mixture of ethylene
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carbonate and dimethyl carbonate (1:1 by volume) for sodium-ion batteries.[13]

Perform Cyclic Voltammetry (CV) at various scan rates (e.g., 5-100 mV/s) to evaluate the

capacitive behavior.

Conduct Galvanostatic Charge-Discharge (GCD) tests at different current densities to

determine the specific capacitance, energy density, and power density.

Use Electrochemical Impedance Spectroscopy (EIS) to analyze the internal resistance and

ion diffusion kinetics.

For cycling stability tests, perform repeated GCD cycles (e.g., 1000 to 10,000 cycles) and

measure the capacity retention.

Visualizations
Diagram 1: Synthesis of Cobalt-Doped Nickel Phosphite
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Reactant Preparation

Solvothermal Synthesis Product Purification & Drying
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Electrode Fabrication

Electrochemical Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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